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The morphology of the perovskite active layer is a critical determinant of perovskite solar cell

(PSC) performance and stability. The use of additives during the fabrication process has

emerged as a powerful strategy to control crystal growth, passivate defects, and ultimately

enhance device efficiency. Among the various additives explored, tin(II) halides (SnX₂, where X

= F, Cl, Br, I) have garnered significant attention for their ability to modulate the morphology

and electronic properties of tin-based and lead-tin mixed perovskite thin films. This guide

provides a comparative overview of the effects of different tin halide additives on perovskite

morphology, supported by experimental data and detailed protocols.

Overview of Tin Halide Additives
Tin halide additives primarily function to suppress the undesirable oxidation of Sn²⁺ to Sn⁴⁺, a

common degradation pathway in tin-containing perovskites that leads to increased defect

densities and reduced device performance. Furthermore, these additives can influence the

crystallization kinetics of the perovskite film, leading to changes in grain size, surface coverage,

and a reduction in pinholes. The choice of the halide anion (F⁻, Cl⁻, Br⁻, or I⁻) significantly

impacts the additive's effectiveness.
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Comparative Effects on Perovskite Morphology
While a direct, comprehensive quantitative comparison of all tin halide additives under identical

experimental conditions is challenging due to the variability in reported studies, a qualitative

and semi-quantitative analysis reveals distinct trends for each additive.

Tin(II) Fluoride (SnF₂)
SnF₂ is the most widely studied and often most effective tin halide additive for improving

perovskite film quality.

Grain Size: Generally, the addition of SnF₂ leads to a significant increase in the grain size of

perovskite films. This is attributed to its ability to slow down the rapid crystallization of tin-

based perovskites, allowing for the formation of larger, more ordered crystalline domains.

Surface Morphology: SnF₂ is effective in reducing pinholes and improving the surface

coverage of the perovskite layer, resulting in a more uniform and dense film.

Defect Passivation: It effectively suppresses the oxidation of Sn²⁺ to Sn⁴⁺, thereby reducing

the density of tin vacancies and associated deep-level defects.

However, it is crucial to optimize the concentration of SnF₂, as excessive amounts can lead to

phase separation and the formation of secondary phases, which can be detrimental to device

performance.

Tin(II) Chloride (SnCl₂)
The impact of SnCl₂ on perovskite morphology is more subtle compared to SnF₂.

Grain Size: Studies have shown that the addition of SnCl₂ often results in a perovskite grain

size that is similar to or only slightly larger than that of control films without additives.

Surface Morphology: Its effect on reducing pinholes and improving surface uniformity is

generally less pronounced than that of SnF₂.

Defect Passivation: SnCl₂ can act as a source of Sn²⁺ to compensate for tin vacancies,

contributing to a reduction in p-type self-doping.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tin(II) Bromide (SnBr₂)
The use of SnBr₂ as an additive has yielded mixed results regarding its effect on perovskite

morphology.

Grain Size and Morphology: Some studies report that the addition of SnBr₂ can lead to an

increased density of pinholes in the perovskite film, suggesting a negative impact on film

formation.[1] However, other research indicates that SnBr₂ can enhance the stability of the

perovskite film.[1][2]

Electronic Properties: The incorporation of bromide ions can also influence the bandgap of

the perovskite material.

Tin(II) Iodide (SnI₂)
SnI₂ is a fundamental component of many tin-based perovskite precursors. Its use as a specific

additive is less common, but controlling its stoichiometry is crucial.

Morphology Control: Ensuring an appropriate amount of SnI₂ is critical for achieving uniform

and high-quality perovskite films. An excess or deficiency can lead to the formation of

undesirable phases and poor morphology.

Quantitative Data Summary
The following tables summarize the available quantitative data on the effects of different tin

halide additives on perovskite film properties. It is important to note that these values are

extracted from different studies with varying perovskite compositions and fabrication methods,

and therefore, a direct comparison should be made with caution.

Table 1: Effect of Tin Halide Additives on Perovskite Grain Size
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Additive
Perovskite
Composition

Grain Size
(Control)

Grain Size
(With Additive)

Reference

SnF₂ FASnI₃ ~100-200 nm > 500 nm
Varies across

studies

SnCl₂ FASnI₃ Similar to control Similar to control [1]

SnBr₂ CsSnI₃ - - [1][2]

Table 2: Effect of Tin Halide Additives on Perovskite Defect Density

Additive
Perovskite
Composition

Defect Density
(Control)

Defect Density
(With Additive)

Reference

SnF₂ Mixed Sn-Pb High

Reduced by >1

order of

magnitude

Varies across

studies

SnCl₂ FASnI₃ - - [1]

SnBr₂ FASnI₃ - - [1]

Experimental Protocols
The following sections provide representative experimental protocols for the incorporation of tin

halide additives into perovskite precursor solutions.

General One-Step Solution Processing Workflow
The diagram below illustrates a typical one-step spin-coating process for perovskite film

fabrication, which is the context for the subsequent additive-specific protocols.
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General experimental workflow for perovskite film fabrication.

Protocol for SnCl₂ Additive Incorporation
Precursor Solution Preparation:

Prepare a stock solution of the desired perovskite precursors (e.g., Formamidinium Iodide

(FAI) and Lead Iodide (PbI₂)) in a suitable solvent mixture (e.g., DMF:DMSO).

Prepare a separate stock solution of SnCl₂ in the same solvent.

Additive Incorporation:

Add the required volume of the SnCl₂ stock solution to the perovskite precursor solution to

achieve the desired molar percentage (e.g., 1-10 mol%).

Stir the final solution for a specified time (e.g., 1-2 hours) at room temperature to ensure

complete dissolution and homogeneity.

Film Deposition:

Deposit the precursor solution onto the substrate using a one-step spin-coating method.

Employ an anti-solvent dripping step during spin-coating to induce rapid crystallization.

Anneal the film at a specific temperature and duration (e.g., 100-150 °C for 10-30

minutes).

Protocol for SnBr₂ Additive Incorporation
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Precursor Solution Preparation:

Co-dissolve the main perovskite precursors (e.g., CsI and SnI₂) and the SnBr₂ additive in

a suitable solvent (e.g., DMSO).

Additive Concentration:

The molar ratio of SnBr₂ is typically varied (e.g., 5-20 mol%) with respect to the primary tin

source (SnI₂).

Film Deposition and Annealing:

Follow a similar spin-coating and annealing procedure as described for the SnCl₂ additive,

optimizing the parameters for the specific perovskite composition.

Mechanism of Action: A Simplified View
The diagram below illustrates the proposed mechanism by which tin halide additives influence

perovskite film formation and properties.
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Influence of tin halide additives on perovskite properties.

Conclusion
The incorporation of tin halide additives is a highly effective strategy for controlling the

morphology and reducing defects in perovskite thin films. SnF₂ generally demonstrates the

most significant positive impact on grain size and film quality, while the effects of SnCl₂ and

SnBr₂ are more nuanced and composition-dependent. The optimal choice and concentration of

the tin halide additive must be carefully determined for each specific perovskite system and

fabrication process to achieve maximal enhancement in solar cell performance and stability.

Further research focusing on systematic, comparative studies will be invaluable in elucidating

the precise mechanisms and unlocking the full potential of these additives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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